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Compound of Interest

Compound Name: 5-Aminopentan-1-ol

Cat. No.: B144490 Get Quote

Technical Support Center: 5-Aminopentan-1-ol
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the stability of 5-aminopentan-1-ol for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of 5-aminopentan-1-ol under standard laboratory conditions?

A1: 5-Aminopentan-1-ol is considered stable under normal storage conditions.[1][2] It is a

white solid or colorless liquid, depending on the ambient temperature, with a melting point

between 33-38.5°C.[3][4] For optimal stability, it should be stored in a dry, cool, and well-

ventilated place in a tightly sealed container.[2] It is an alkaline compound, with a 500 g/L

aqueous solution having a pH of 13.2 at 20°C.[3][5]

Q2: What are the known incompatibilities of 5-aminopentan-1-ol?

A2: 5-Aminopentan-1-ol should not be stored with strong acids or strong oxidizing agents.[1]

[2] Contact with copper, aluminum, and their alloys should also be avoided.[1]
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Q3: I am observing the degradation of my 5-aminopentan-1-ol sample in an acidic solution.

What is the likely degradation pathway?

A3: Under acidic conditions, particularly with heating, 5-aminopentan-1-ol is susceptible to

intramolecular cyclization. The primary amino group can act as a nucleophile, attacking the

protonated hydroxyl group (a good leaving group in the form of water), leading to the formation

of piperidine. Another potential pathway, especially at higher temperatures, is dehydration to

form unsaturated amines.[3]
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Forced Degradation Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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